N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-2-(o-tolyloxy)acetamide

• IUPAC Name: N-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C17H21N3O2/c1-12-6-3-4-9-16(12)22-11-17(21)18-10-15-13-7-5-8-14(13)19-20(15)2/h3-4,6,9H,5,7-8,10-11H2,1-2H3,(H,18,21)
• InChI Key: USNDQBHZXQUZSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCC2=C3CCCC3=NN2C
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-2-(o-tolyloxy)acetamide is a useful research compound. Its molecular formula is C17H21N3O2 and its molecular weight is 299.374. The purity is usually 95%.
BenchChem offers high-quality N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-2-(o-tolyloxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-2-(o-tolyloxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

A study explored the synthesis of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II), highlighting the effect of hydrogen bonding on self-assembly and their significant antioxidant activity. This research opens avenues for designing metal-organic frameworks (MOFs) with potential applications in catalysis, drug delivery, and as antioxidants (Chkirate et al., 2019).

Molecular Docking and Dynamics Studies

Another study focused on the synthesis of novel 2-pyrone derivatives, including N-(2-acetamidophenyl)-N-2-oxo-2H-pyran-4-yl)acetamide, and analyzed their structures through crystallography, DFT calculations, and Hirshfeld surface analysis. It further investigated these compounds within Tyrosine-protein kinase JAK2 using molecular docking and dynamics, suggesting their potential in designing kinase inhibitors for therapeutic applications (Sebhaoui et al., 2020).

Antimicrobial and Antitumor Applications

Research into heterocyclic compounds incorporating sulfamoyl moieties aimed at antimicrobial uses demonstrates the potential of pyrazole-acetamide derivatives in creating new antibiotics. This approach addresses the need for novel antimicrobial agents to combat resistant bacteria strains (Darwish et al., 2014).

Furthermore, the pharmacological evaluation of heterocyclic 1,3,4-oxadiazole and pyrazoles for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions showcases the versatility of pyrazole-acetamide derivatives in medicinal chemistry. These compounds exhibit binding and inhibitory effects against various targets, suggesting their potential in developing new therapeutics for inflammation, pain, and cancer (Faheem, 2018).